Cas no 1308648-69-2 (6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine)

6-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine is a heterocyclic compound featuring a pyridine core substituted with a 5-methyl-1,3,4-oxadiazole moiety and an aminomethyl functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. The oxadiazole ring enhances stability and binding affinity, while the aminomethyl group offers reactivity for further derivatization. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in diverse synthetic pathways.
6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine structure
1308648-69-2 structure
Product Name:6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine
CAS No:1308648-69-2
MF:C9H10N4O
MW:190.201900959015
MDL:MFCD18089658
CID:5178372
Update Time:2025-11-03

6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • [6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine
    • (6-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl)methanamine
    • 3-Pyridinemethanamine, 6-(5-methyl-1,3,4-oxadiazol-2-yl)-
    • 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine
    • MDL: MFCD18089658
    • Inchi: 1S/C9H10N4O/c1-6-12-13-9(14-6)8-3-2-7(4-10)5-11-8/h2-3,5H,4,10H2,1H3
    • InChI Key: JBDSBUKZSNHMFI-UHFFFAOYSA-N
    • SMILES: O1C(C)=NN=C1C1C=CC(=CN=1)CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • XLogP3: -0.7
  • Topological Polar Surface Area: 77.8

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Additional information on 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine

6-(5-Methyl-1,3,4-Oxadiazol-2-yl)Pyridin-3-ylmethanamine (CAS No. 1308648-69-2)

The compound 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine, identified by the CAS registry number 1308648-69-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring fused with an oxadiazole moiety. The presence of the oxadiazole group introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery, particularly in the development of anticancer agents. The oxadiazole ring is known for its ability to enhance the bioavailability and stability of drug molecules. In the case of 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine, the methyl substitution at the oxadiazole ring further modulates its chemical reactivity and pharmacokinetic properties.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The molecule's structure has been characterized using various spectroscopic techniques such as NMR and IR, confirming its identity and purity.

In terms of applications, 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine has shown promise in preliminary in vitro studies as a potential inhibitor of certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a valuable candidate for further exploration in central nervous system-related therapies.

Moreover, the compound's structural versatility allows for further modification to explore its potential in other therapeutic areas. For instance, substituting different groups on the pyridine or oxadiazole rings could lead to derivatives with enhanced efficacy or reduced side effects. These possibilities underscore the importance of continued research into this class of compounds.

In conclusion, CAS No. 1308648-69-2, or 6-(5-methyl-1,3,4-Oxadiazol..., represents a significant advancement in heterocyclic chemistry with broad implications for drug development. Its unique structure and promising biological activity make it a focal point for future research efforts aimed at addressing unmet medical needs.

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